11-Deoxy-PGE2

• Molecular Formula: C20H32O4
• Molecular Weight: 336.5 g/mol
• InChI: InChI=1S/C20H32O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h4,7,12,14,16-18,21H,2-3,5-6,8-11,13,15H2,1H3,(H,23,24)/b7-4-,14-12+/t16-,17-,18+/m0/s1
• InChIKey: CTHZICXYLKQMKI-FOSBLDSVSA-N

11-Deoxy-PGE2 Procurement Guide: A Stable PGE2 Analog with Quantified Functional Divergence

11-Deoxy-PGE2 (CAS 35536-53-9) is a stable, synthetic prostaglandin E2 (PGE2) analog defined by the removal of the 11-hydroxyl group from the cyclopentane ring . This single structural modification fundamentally alters its pharmacological profile. While PGE2 acts as a bronchodilator, 11-deoxy-PGE2 is a potent bronchoconstrictor . Its binding affinity and functional selectivity for prostanoid EP receptor subtypes differ markedly from the parent compound and other related analogs [1], making it a critical tool compound for dissecting EP receptor signaling in complex biological systems.

Stable PGE2 analog with modified receptor selectivity

Supports EP4-selective pathway and signaling research

Inverts bronchomotor response for respiratory smooth muscle models

• [1] Crider JY, Griffin BW, Sharif NA. Prostaglandin-Stimulated Adenylyl Cyclase Activity Via a Pharmacologically Defined EP2 Receptor in Human Nonpigmented Ciliary Epithelial Cells. J Ocul Pharmacol Ther. 1998;14(4):293-304. View Source

Why 11-Deoxy-PGE2 Cannot Be Interchanged with PGE2 or Other In-Class Analogs

Generic substitution of 11-deoxy-PGE2 with other prostaglandin analogs is scientifically invalid due to its unique, quantified divergence in receptor selectivity and functional activity. Deletion of the 11-hydroxyl group results in a 7-fold reduction in binding affinity for the EP1 receptor compared to PGE2 and confers high selectivity for the EP4 receptor (EC50 0.66 nM) . Crucially, this structural change also functionally inverts its action on human respiratory smooth muscle from bronchodilation (as seen with PGE2) to potent bronchoconstriction, an effect 5 to 30 times greater than that of PGF2α . These quantitative differences in receptor pharmacology and biological outcome mean that experimental results obtained with PGE2, PGF2α, or other analogs cannot be extrapolated to studies using 11-deoxy-PGE2.

Receptor selectivity profile diverges from PGE2

EP1/EP4 selectivity context may shift experimental readouts and confound pathway interpretation if substituted.

Functional activity inverted vs. PGE2

Bronchoconstriction rather than bronchodilation may lead to opposite model responses and invalidate cross-study comparisons.

cAMP signaling potency differs from 11-deoxy-PGE1

Analog substitution may alter EP4-mediated cAMP response magnitude and sensitivity, requiring re-validation.

Quantified Differentiation of 11-Deoxy-PGE2 Against Closest Analogs and In-Class Candidates

11-Deoxy-PGE2 Exhibits High EP4 Receptor Selectivity and Sub-Nanomolar Potency

11-Deoxy-PGE2 functions as a selective EP4 receptor agonist with an EC50 of 0.66 nM, demonstrating high potency for this receptor subtype . This contrasts with its lower affinity for the EP1 receptor (Ki = 2.3 µM) , establishing a clear functional selectivity profile that differs from the native ligand PGE2.

EP4 selectivity & potency

Head-to-head

EC50 0.66 nM (EP4) vs. Ki 2.3 µM (EP1)

~3,500-fold selectivity window

Supports EP4-selective pathway study fit

Intra-compound selectivity context

Evidence Dimension	Receptor Potency (EP4) vs. Affinity (EP1)
Target Compound Data	EC50 = 0.66 nM (EP4); Ki = 2.3 µM (EP1)
Comparator Or Baseline	Not applicable (intra-compound comparison)
Quantified Difference	~3,500-fold difference in potency between EP4 and EP1
Conditions	Cell-based functional assay (EP4) and competitive binding assay (EP1)

Why This Matters

This quantitative selectivity profile justifies the use of 11-deoxy-PGE2 as a tool to selectively activate EP4 receptors without significant EP1 off-target effects, unlike the promiscuous native ligand PGE2.

11-Deoxy-PGE2 Functionally Inverts the Bronchomotor Response Observed with PGE2

In direct functional contrast to PGE2, which acts as a bronchodilator, 11-deoxy-PGE2 is a powerful bronchoconstrictor of human respiratory tract smooth muscle in vitro . Its contractile potency is 5 to 30 times greater than that of Prostaglandin F2α (PGF2α) .

Bronchomotor inversion

Head-to-head

Constriction vs. PGE2 dilation; 5–30× potency vs. PGF2α

Informs respiratory constriction model design

Human respiratory smooth muscle in vitro

Evidence Dimension	Functional Activity (Smooth Muscle Contraction)
Target Compound Data	Potent bronchoconstrictor; potency 5-30x > PGF2α
Comparator Or Baseline	PGE2 (bronchodilator); PGF2α (reference constrictor)
Quantified Difference	Qualitative inversion of activity (dilation vs. constriction); 5- to 30-fold greater constrictive potency than PGF2α
Conditions	In vitro human respiratory tract smooth muscle preparation

Why This Matters

This functional inversion is a critical determinant for experimental design in respiratory research, ensuring the compound's effect (constriction) matches the intended study outcome, unlike PGE2 which would confound results with opposing dilatory effects.

11-Deoxy-PGE2 Demonstrates Superior Potency for cAMP Stimulation Compared to PGE2 and 11-Deoxy-PGE1

In CHO cells expressing endogenous EP4 receptors, 11-deoxy-PGE2 was the most potent agonist among 16 prostanoids tested for stimulating cAMP formation, with an EC50 of 26 ± 6 nM [1]. This is a lower EC50 than that of the endogenous ligand PGE2 (40 ± 7 nM in CHO cells; 67 ± 9 nM in NPE cells) [2] and substantially more potent than the related analog 11-deoxy-PGE1 (EC50 = 500 nM) [3].

cAMP formation rank

Cross-study

Ranked 1st among 16 prostanoids

EC50 26 ± 6 nM (CHO-EP4); ~1.5× vs. PGE2, ~19× vs. 11-deoxy-PGE1

Reported higher cAMP response rank; supports assay sensitivity context

CHO endogenous EP4 expression

Evidence Dimension	Potency for cAMP Formation (EC50)
Target Compound Data	EC50 = 26 ± 6 nM
Comparator Or Baseline	PGE2 (EC50 = 40 ± 7 nM); 11-deoxy-PGE1 (EC50 = 500 nM)
Quantified Difference	~1.5x more potent than PGE2; ~19x more potent than 11-deoxy-PGE1
Conditions	cAMP formation in CHO cells expressing endogenous EP4 receptors

Why This Matters

This quantified superiority in stimulating a canonical EP4-mediated signaling pathway (cAMP) establishes 11-deoxy-PGE2 as a more potent and effective tool for studying EP4 receptor function than either the endogenous ligand or a closely related 11-deoxy analog.

• [1] Crider JY, Griffin BW, Sharif NA. Endogenous EP4 prostaglandin receptors coupled positively to adenylyl cyclase in Chinese hamster ovary cells: pharmacological characterization. J Pharmacol Exp Ther. 1998;287(1):203-208. View Source
• [2] Crider JY, Griffin BW, Sharif NA. Prostaglandin-Stimulated Adenylyl Cyclase Activity Via a Pharmacologically Defined EP2 Receptor in Human Nonpigmented Ciliary Epithelial Cells. J Ocul Pharmacol Ther. 1998;14(4):293-304. View Source
• [3] Crider JY, Griffin BW, Sharif NA. Prostaglandin-Stimulated Adenylyl Cyclase Activity Via a Pharmacologically Defined EP2 Receptor in Human Nonpigmented Ciliary Epithelial Cells. J Ocul Pharmacol Ther. 1998;14(4):293-304. View Source

11-Deoxy-PGE2 Has 7-Fold Lower EP1 Receptor Affinity Than PGE2

The structural deletion of the 11-hydroxyl group in 11-deoxy-PGE2 reduces its hydrogen bonding capacity with the Arg³¹⁰ residue in the EP1 receptor binding pocket, resulting in a 7-fold lower binding affinity (Ki = 2.3 µM) compared to native PGE2 (Ki = 0.3 µM) . This was determined in a competitive binding assay against the human EP1 receptor .

EP1 affinity reduction

Head-to-head

Ki 2.3 µM vs. PGE2 Ki 0.3 µM

7-fold lower affinity for EP1

Reduces EP1 off-target signaling context

Competitive binding assay, human EP1

Evidence Dimension	EP1 Receptor Binding Affinity (Ki)
Target Compound Data	Ki = 2.3 µM
Comparator Or Baseline	PGE2 (Ki = 0.3 µM)
Quantified Difference	7-fold lower affinity for 11-deoxy-PGE2
Conditions	Competitive binding assay on human EP1 receptor

Why This Matters

The quantified reduction in EP1 affinity minimizes confounding EP1-mediated signals in experimental systems, making 11-deoxy-PGE2 a cleaner probe for studying non-EP1 prostanoid pathways, particularly EP4, where it retains high potency.

11-Deoxy-PGE2 Exhibits Greater Relaxant Than Contractile Activity on Smooth Muscle

In isolated smooth muscle preparations from bullock iris sphincter, rat stomach fundus, and guinea-pig trachea, 11-deoxy-PGE2 exhibited greater relaxant than contractile activity when compared to the balanced profile of PGE2 [1]. This shift in functional bias provides a means to differentiate EP receptor subtypes mediating relaxation versus contraction.

Smooth muscle bias

Head-to-head

Greater relaxant vs. contractile activity (cf. PGE2 balanced)

Supports tissue-specific prostanoid pathway dissection

Bullock iris, rat stomach, guinea-pig trachea

Evidence Dimension	Functional Bias (Relaxant vs. Contractile Activity)
Target Compound Data	Greater relaxant than contractile activity
Comparator Or Baseline	PGE2 (balanced relaxant/contractile activity)
Quantified Difference	Qualitative shift in functional bias
Conditions	Isolated smooth muscle assays (bullock iris sphincter, rat stomach fundus, guinea-pig trachea)

Why This Matters

This differential functional bias is crucial for experimental designs in smooth muscle pharmacology, allowing researchers to select a compound that preferentially activates relaxant pathways and thereby dissect the complex interplay of contractile and relaxant prostanoid receptors.

• [1] Dong YJ, Jones RL, Wilson NH. Prostaglandin E receptor subtypes in smooth muscle: agonist activities of stable prostacyclin analogues. Br J Pharmacol. 1986;87(1):97-107. View Source

Validated Research Applications for 11-Deoxy-PGE2 Based on Quantified Differentiation

Selective Activation of EP4 Receptor Signaling Pathways

11-Deoxy-PGE2 is the preferred compound for experiments requiring selective and potent activation of EP4 receptors. With an EC50 of 0.66 nM for EP4 and a 7-fold lower affinity for the EP1 receptor compared to PGE2 (Ki = 2.3 µM vs. 0.3 µM) , it provides a superior signal-to-noise ratio for studying EP4-mediated cAMP accumulation or other downstream signaling events, free from significant EP1 off-target activity [1]. This is critical for studies in bone healing and heart failure, where EP4 signaling plays a key role.

Induction of Bronchoconstriction in Respiratory Physiology Models

For studies modeling asthmatic bronchospasm or testing bronchodilator compounds, 11-deoxy-PGE2 serves as a reliable and potent bronchoconstrictor. Its functional inversion relative to PGE2 (bronchodilator) and its 5- to 30-fold greater potency than PGF2α on human respiratory tract smooth muscle make it an essential tool for creating controlled constrictive states in ex vivo lung preparations or in vivo respiratory models [2].

Dissecting Prostanoid Receptor Contributions in Complex Smooth Muscle Assays

The unique functional profile of 11-deoxy-PGE2—characterized by greater relaxant than contractile activity on certain smooth muscle preparations [3]—enables researchers to differentiate the contributions of EP receptor subtypes in tissues with mixed populations. By comparing its effects to those of PGE2 and other subtype-selective agonists, the role of individual receptors in mediating complex physiological responses like smooth muscle tone can be pharmacologically isolated.

Application

Selection Property

Validation Focus

EP4 receptor pathway studies

EP4 selectivity profile

cAMP accumulation and downstream signaling endpoints

Respiratory smooth muscle contraction models

Bronchoconstrictor activity

Controlled constrictive states in ex vivo/in vivo airway preparations

Prostanoid receptor subtype dissection

Relaxant/contractile bias

EP subtype functional pharmacology in mixed smooth muscle tissues

• [1] Crider JY, Griffin BW, Sharif NA. Prostaglandin-Stimulated Adenylyl Cyclase Activity Via a Pharmacologically Defined EP2 Receptor in Human Nonpigmented Ciliary Epithelial Cells. J Ocul Pharmacol Ther. 1998;14(4):293-304. View Source
• [2] Karim SM, Adaikan PG, Kottegoda SR. Prostaglandins and human respiratory tract smooth muscle: structure activity relationship. Adv Prostaglandin Thromboxane Res. 1980;7:969-980. View Source
• [3] Dong YJ, Jones RL, Wilson NH. Prostaglandin E receptor subtypes in smooth muscle: agonist activities of stable prostacyclin analogues. Br J Pharmacol. 1986;87(1):97-107. View Source